Cas no 698-29-3 (4-Amino-2-methylpyrimidine-5-carbonitrile)

• Product Name: 4-Amino-2-methylpyrimidine-5-carbonitrile
• CAS No: 698-29-3
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD00084875
• CID: 527995
• PubChem ID: 69682
• Update Time: 2025-11-02

4-Amino-2-methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methylpyrimidine-5-carbonitrile
• 4-Amino-5-cyano-2-methylpyrimidine
• 5-Pyrimidinecarbonitrile,4-amino-2-methyl-
• C6H6N4
• 5-Cyano-4-amino-2-methylpyrimidine
• NSC 459
• Pynitrile
• 5-Pyrimidinecarbonitrile, 4-amino-2-methyl-
• 4-Amino-2-methyl-5-pyrimidinecarbonitrile
• YBPNIILOUYAGIF-UHFFFAOYSA-N
• NSC459
• PubChem6987
• RSCBB000248
• EBD41607
• 2-Methyl-4-amino-5-cyan-pyrimidin
• RSC002950
• BBL028175
• STL299658
• SBB055897
• 0807AC
• 4-amino-5-cyano-2
• SCHEMBL584580
• 148812-29-7
• NS00001063
• SY060379
• NSC-459
• UNII-EH6ED3UPV9
• FT-0617467
• 4-Amino-2-methyl-5-pyrimidinecarbonitrile #
• EH6ED3UPV9
• CS-W013382
• EINECS 211-814-2
• AM-807/25050012
• EC 211-814-2
• 698-29-3
• J-514339
• 4-amino-2-methyl-pyrimidine-5-carbonitrile, AldrichCPR
• rel-trans-Silandrin
• DTXSID90220093
• Q63396097
• Z444840554
• 2-METHYL-4-AMINO-5-CYANOPYRIMIDINE
• 4-amino-5-cyano-2-methyl-pyrimidine
• BCP29739
• AB03160
• AMY15217
• MFCD00084875
• CS-4345
• EN300-43710
• A12284
• Pynitrile;4-Amino-5-cyano-2-methylpyrimidine
• 4-amino-2-methyl-pyrimidine-5-carbonitrile
• AKOS004121488
• pyrimidine, 4-amino-5-cyano-2-methyl-
• ALBB-014474
• DB-015422

• MDL： MFCD00084875
• Inchi： 1S/C6H6N4/c1-4-9-3-5(2-7)6(8)10-4/h3H,1H3,(H2,8,9,10)
• InChI Key： YBPNIILOUYAGIF-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C(C#N)C=1N

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Gray white yellow crystalline solid
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250-251 °C (decomposition)
• Boiling Point: 315.6℃ at 760 mmHg
• Flash Point: 144.7 °C
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water (6.4 g/L at 25°C). Soluble in dimethyl sulfoxide, ethanol and methanol.
• PSA: 75.59000
• LogP: 0.82008

4-Amino-2-methylpyrimidine-5-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD3543)
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Additional information on 4-Amino-2-methylpyrimidine-5-carbonitrile

Recent Advances in the Study of 4-Amino-2-methylpyrimidine-5-carbonitrile (CAS: 698-29-3)

4-Amino-2-methylpyrimidine-5-carbonitrile (CAS: 698-29-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

One of the most notable advancements in the study of 4-Amino-2-methylpyrimidine-5-carbonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of kinase inhibitors derived from 4-Amino-2-methylpyrimidine-5-carbonitrile, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, 4-Amino-2-methylpyrimidine-5-carbonitrile has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the compound's potential as a scaffold for designing new antibiotics. The researchers synthesized several derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited significant antibacterial activity, suggesting a potential avenue for addressing the growing challenge of antibiotic resistance.

The synthesis of 4-Amino-2-methylpyrimidine-5-carbonitrile has also seen methodological improvements. A 2023 paper in Organic Process Research & Development described a novel, more efficient synthetic route for this compound, utilizing greener solvents and catalysts. This advancement not only enhances the scalability of production but also aligns with the increasing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Despite these promising developments, challenges remain in the optimization of 4-Amino-2-methylpyrimidine-5-carbonitrile derivatives for clinical use. Issues such as bioavailability, toxicity, and selectivity need to be addressed through further research. However, the compound's versatility and the recent progress in its applications underscore its potential as a valuable tool in drug discovery and development.

In conclusion, 4-Amino-2-methylpyrimidine-5-carbonitrile (CAS: 698-29-3) continues to be a focal point of research in the chemical biology and pharmaceutical fields. Its role in the synthesis of kinase inhibitors and antimicrobial agents, coupled with advancements in its synthetic methodologies, highlights its importance in addressing unmet medical needs. Future studies will likely focus on optimizing its derivatives for therapeutic use and exploring new applications in other disease areas.